Cas no 654-58-0 (1,3-Benzenedisulfonamide, 4-amino-6-(pentafluoroethyl)-)

1,3-Benzenedisulfonamide, 4-amino-6-(pentafluoroethyl)- structure
654-58-0 structure
Product Name:1,3-Benzenedisulfonamide, 4-amino-6-(pentafluoroethyl)-
CAS No:654-58-0
MF:C8H8F5N3O4S2
MW:369.288836479187
CID:399222
PubChem ID:21487679
Update Time:2025-04-19

1,3-Benzenedisulfonamide, 4-amino-6-(pentafluoroethyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenedisulfonamide, 4-amino-6-(pentafluoroethyl)-
    • 4-amino-6-(1,1,2,2,2-pentafluoroethyl)benzene-1,3-disulfonamide
    • 654-58-0
    • SCHEMBL11690378
    • 4-Amino-6-(pentafluoroethyl)benzene-1,3-disulfonamide
    • DTXSID90614675
    • FFXJGXITPRODFT-UHFFFAOYSA-N
    • Inchi: 1S/C8H8F5N3O4S2/c9-7(10,8(11,12)13)3-1-4(14)6(22(16,19)20)2-5(3)21(15,17)18/h1-2H,14H2,(H2,15,17,18)(H2,16,19,20)
    • InChI Key: FFXJGXITPRODFT-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C(=CC=1C(C(F)(F)F)(F)F)N)S(N)(=O)=O)(N)(=O)=O

Computed Properties

  • Exact Mass: 368.98763890g/mol
  • Monoisotopic Mass: 368.98763890g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 622
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 163Ų
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